2-amino-N-(2-furylmethyl)thiophene-3-carboxamide
Overview
Description
“2-amino-N-(2-furylmethyl)thiophene-3-carboxamide” is a chemical compound with the CAS Number: 588693-19-0 . It has a molecular weight of 222.27 and its molecular formula is C10H10N2O2S . It is used for proteomics research .
Molecular Structure Analysis
The InChI code for this compound is 1S/C10H10N2O2S/c11-9-8(3-5-15-9)10(13)12-6-7-2-1-4-14-7/h1-5H,6,11H2,(H,12,13) . This code provides a specific description of the molecule’s structure.Scientific Research Applications
Medicinal Chemistry
Thiophene-based analogs, including “2-amino-N-(2-furylmethyl)thiophene-3-carboxamide”, have attracted the attention of many scientists as potential biologically active compounds . They play a crucial role for medicinal chemists to develop advanced compounds with a variety of biological effects .
Anti-Inflammatory Drugs
Thiophene derivatives exhibit anti-inflammatory properties . For example, suprofen, which has a 2-substituted thiophene framework, is known as a nonsteroidal anti-inflammatory drug .
Anticancer Agents
Thiophene derivatives also show anticancer properties . This suggests that “2-amino-N-(2-furylmethyl)thiophene-3-carboxamide” could potentially be used in the development of new anticancer drugs.
Antimicrobial Agents
Thiophene derivatives have demonstrated antimicrobial properties , indicating that “2-amino-N-(2-furylmethyl)thiophene-3-carboxamide” could potentially be used in the development of new antimicrobial agents.
Organic Semiconductors
Thiophene-mediated molecules play a significant role in the development of organic semiconductors . This suggests that “2-amino-N-(2-furylmethyl)thiophene-3-carboxamide” could potentially be used in this field.
Organic Light-Emitting Diodes (OLEDs)
Thiophene derivatives are used in the fabrication of OLEDs . This indicates that “2-amino-N-(2-furylmethyl)thiophene-3-carboxamide” could potentially be used in the production of OLEDs.
Safety and Hazards
properties
IUPAC Name |
2-amino-N-(furan-2-ylmethyl)thiophene-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O2S/c11-9-8(3-5-15-9)10(13)12-6-7-2-1-4-14-7/h1-5H,6,11H2,(H,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JSQOJQNTLSMBGB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CNC(=O)C2=C(SC=C2)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-N-(2-furylmethyl)thiophene-3-carboxamide | |
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